Cas no 1698116-18-5 (6,7-dimethyl-2H-chromene-3-carboxylic acid)

• Product Name: 6,7-dimethyl-2H-chromene-3-carboxylic acid
• CAS No: 1698116-18-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD30486627
• CID: 5240850
• PubChem ID: 103351478
• Update Time: 2026-03-08

6,7-dimethyl-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6,7-dimethyl-
• 6,7-dimethyl-2H-chromene-3-carboxylic acid

• MDL： MFCD30486627
• Inchi： 1S/C12H12O3/c1-7-3-9-5-10(12(13)14)6-15-11(9)4-8(7)2/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： QEPAFZOPGXLQHZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(C)=C(C)C=C2C=C1C(O)=O

Additional information on 6,7-dimethyl-2H-chromene-3-carboxylic acid

Introduction to 6,7-Dimethyl-2H-Chromene-3-Carboxylic Acid (CAS No. 1698116-18-5)

6,7-Dimethyl-2H-chromene-3-carboxylic acid (CAS No. 1698116-18-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the chromene family, a class of heterocyclic compounds characterized by a benzene ring fused to a pyran ring. The presence of the carboxylic acid functional group and the dimethyl substitutions at positions 6 and 7 make this molecule particularly interesting for various applications, including drug discovery and synthetic chemistry.

The structure of 6,7-dimethyl-2H-chromene-3-carboxylic acid can be represented as follows: C₁₂H₁₂O₃. The molecular weight is approximately 204.22 g/mol. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it an ideal candidate for various chemical reactions and biological assays.

In recent years, 6,7-dimethyl-2H-chromene-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6,7-dimethyl-2H-chromene-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 6,7-dimethyl-2H-chromene-3-carboxylic acid has also been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. A study published in the Oxidative Medicine and Cellular Longevity journal highlighted the neuroprotective effects of 6,7-dimethyl-2H-chromene-3-carboxylic acid, suggesting its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6,7-dimethyl-2H-chromene-3-carboxylic acid have also been explored to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable half-life, making it suitable for both acute and chronic treatment regimens. Additionally, studies have shown that it can cross the blood-brain barrier, which is essential for targeting central nervous system disorders.

In the realm of synthetic chemistry, 6,7-dimethyl-2H-chromene-3-carboxylic acid serves as an important building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to create a wide range of derivatives with tailored properties. For instance, esterification reactions can be used to modify the carboxylic acid group, leading to compounds with improved solubility or enhanced biological activity. These synthetic strategies are crucial for optimizing the therapeutic potential of 6,7-dimethyl-2H-chromene-3-carboxylic acid.

The safety profile of 6,7-dimethyl-2H-chromene-3-carboxylic acid has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6,7-dimethyl-2H-chromene-3-carboxylic acid (CAS No. 1698116-18-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties make it a valuable candidate for developing new therapeutic agents. Additionally, its favorable pharmacokinetic profile and synthetic versatility further enhance its appeal as a lead compound in drug discovery efforts. As research in this area continues to advance, it is likely that we will see more innovative applications of this fascinating molecule.